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Compound of Interest

Compound Name:
(3-

Chloropropyl)ethyl(methyl)amine

CAS No.: 343926-41-0

Cat. No.: B103826

Get Quote

Executive Safety Summary
Chemical Name: (3-Chloropropyl)ethyl(methyl)amine CAS: 343926-41-0 (HCl salt), 63907-

28-2 (Free base) Primary Hazard:Alkylating Agent / Vesicant-Like Activity

This compound is not merely a corrosive amine; it is a nitrogen mustard analog precursor. In

solution (particularly at neutral to alkaline pH), the free base undergoes intramolecular

cyclization to form a highly electrophilic azetidinium ion. This cyclic intermediate mimics the

reactivity of mustard gas (aziridinium), capable of alkylating DNA and proteins, leading to

cytotoxicity and severe chemical burns.

Immediate Action Directive:

Do NOT dispose of down the drain.[1]

Do NOT mix with oxidizers (risk of N-oxide or chloramine formation).

Preferred Method: Commercial incineration via a licensed hazardous waste handler.
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In-Lab Deactivation: Required only for spill cleanup or glassware decontamination prior to

washing.

The Mechanism of Hazard: Why Special Disposal is
Required
To safely handle this chemical, one must understand its "suicide mechanism." Unlike standard

amines, this molecule is unstable in its free base form. The nitrogen lone pair attacks the

carbon bearing the chlorine, displacing the chloride ion and forming a strained, positively

charged ring.

Figure 1: Azetidinium Ion Formation & Alkylation
Mechanism
This diagram illustrates the transition from the stable linear amine to the reactive toxic

intermediate.

(3-Chloropropyl)ethyl(methyl)amine
(Linear Form)

Intramolecular
Cyclization

 pH > 7 

Azetidinium Ion
(Reactive Electrophile)

Alkylated Biomolecule
(Cellular Damage)

 Alkylation 

DNA/Protein
Nucleophile

 Attack 

Click to download full resolution via product page

Caption: The nitrogen lone pair displaces the terminal chloride, creating a reactive 4-membered

azetidinium ring responsible for toxicity.
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Regulatory & Classification Data
Proper waste coding ensures compliance with local and federal regulations (e.g., EPA RCRA in

the US).

Parameter Specification Notes

GHS Classification
Skin Corr.[2][3] 1B; Acute Tox.

4

Causes severe burns and eye

damage.[2]

RCRA Waste Code D002 (Corrosive)
Likely carries D003 (Reactive)

potential if bulk free base.

Waste Stream Halogenated Organic Amines
Must be segregated from non-

halogenated solvents.

Physical State
Solid (HCl salt) / Liquid (Free

base)

The salt is stable; the free

base degrades rapidly.

Incompatibility Oxidizers, Acids, Anhydrides
Reacts violently; potential for

toxic gas evolution.[2]

Operational Disposal Workflows
Figure 2: Disposal Decision Matrix
Follow this logic flow to determine the correct disposal route for your specific situation.
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Caption: Bulk quantities should always be incinerated. Chemical quenching is reserved for

glassware rinsing and spill residue.

Protocol: Bench-Scale Deactivation (Quenching)
Scope: Use this protocol only for cleaning contaminated glassware, treating small spills, or

deactivating trace residues (<5g). Principle: We utilize Sodium Thiosulfate as a "soft"
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nucleophile. It reacts faster with the azetidinium ion than water does, effectively opening the

ring and forming a non-toxic Bunte salt.

Reagents Required[4][5][6][7]
Sodium Thiosulfate (

): 10% w/v aqueous solution.

Sodium Bicarbonate (

): Saturated solution (buffers pH to ensure the amine cyclizes so it can be trapped).

Solvent: Acetone or Ethanol (to solubilize the organic amine).

Step-by-Step Procedure
Preparation: In a fume hood, dissolve the residue in a minimal amount of acetone or ethanol.

Activation: Add an equal volume of Saturated Sodium Bicarbonate.

Note: This ensures the amine is in the free base form, forcing it to cyclize into the reactive

azetidinium state which we will then trap.

Quenching: Immediately add 20 equivalents (excess) of 10% Sodium Thiosulfate solution.

Reaction Time: Stir or let stand at room temperature for 24 hours.

Why 24 hours? Steric hindrance in the 3-chloropropyl chain makes the ring opening

slower than with simple mustards.

Validation (Mandatory): Perform the NBP test (see Section 6) to confirm destruction.

Disposal: Once confirmed negative, label the mixture as "Deactivated Halogenated Waste"

and dispose of via EHS.

Validation: The NBP Test
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You cannot rely on pH changes to verify safety. The 4-(p-nitrobenzyl)pyridine (NBP) test is the

standard colorimetric assay for alkylating agents.

Reagent: Dissolve 5% NBP in acetone.

Test: Take 100 µL of your quenched mixture. Add 100 µL NBP solution.

Heat: Heat at 70°C for 20 minutes.

Develop: Add 100 µL of 1M NaOH (or triethylamine).

Result:

Purple/Blue Color: Active alkylating agent remains. FAIL (Repeat quenching).

Colorless/Pale Yellow: Agent destroyed. PASS.

Emergency Spill Response
Scenario: 100mL bottle of (3-Chloropropyl)ethyl(methyl)amine drops and shatters.

Evacuate: Clear the immediate area. The vapor can be respiratory irritant.

PPE: Butyl rubber or Silver Shield gloves are required. Nitrile provides only momentary

protection against chlorinated amines.

Containment: Surround spill with absorbent pads (chemically inert).

Neutralization:

Gently pour the Thiosulfate/Bicarbonate solution (described in Sec 5) over the spill.

Allow to sit for 30 minutes to suppress volatility and begin reaction.

Cleanup: Scoop absorbed material into a wide-mouth hazardous waste jar. Label

"Hazardous Waste: Corrosive/Toxic Debris."

Surface Decon: Wipe surface with dilute acetic acid (to protonate any remaining amine,

rendering it non-volatile), then soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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